Tricyclo[2.2.1.0,2,6]heptan-3-amine hydrochloride

• IUPAC Name: tricyclo[2.2.1.02,6]heptan-3-amine;hydrochloride
• InChI: InChI=1S/C7H11N.ClH/c8-7-3-1-4-5(2-3)6(4)7;/h3-7H,1-2,8H2;1H
• InChI Key: LWQDUDMGIJMKEV-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3C1C3C2N.Cl
• Molecular Formula: C7H12ClN
• Molecular Weight: 145.63 g/mol

Description

Tricyclo[2.2.1.0,2,6]heptan-3-amine hydrochloride is a chemical compound with the molecular formula C7H12ClN and a molecular weight of 145.63. It is also known by its IUPAC name tricyclo[2.2.1.02-6]heptan-3-amine.

Molecular Structure Analysis

The molecular structure of Tricyclo[2.2.1.0,2,6]heptan-3-amine hydrochloride consists of a seven-membered ring with three carbon atoms at the bridgehead. The InChI code for this compound is 1S/C7H11N.ClH/c8-7-3-1-4-5(2-3)6(4)7;/h3-7H,1-2,8H2;1H.

Physical And Chemical Properties Analysis

Tricyclo[2.2.1.0,2,6]heptan-3-amine hydrochloride is a powder that should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis and Structure

• Tricyclo[2.2.1.0,2,6]heptan-3-amine hydrochloride is utilized in the synthesis of various derivatives, such as 3-azabicyclo[3.1.0]hexane and 3-azabicyclo[4.1.0]heptane skeletons. These compounds are synthesized through intramolecular reductive cyclopropanation of α-(N-allylamino)-substituted N,N-dialkylcarboxamides and carbonitriles, demonstrating its significance in the preparation of bicyclic amines and diamines with potential applications in chemistry and material science (Gensini et al., 2002).

Medicinal Chemistry Applications

• In the field of medicinal chemistry, tricyclic compounds containing unique amine moieties, similar to Tricyclo[2.2.1.0,2,6]heptan-3-amine hydrochloride, have been designed and prepared for the development of anti-influenza virus agents. This highlights the compound's potential in the synthesis of novel pharmaceuticals (Oka et al., 2001).

Bioactive Polycycloalkanes

• Tricyclo[2.2.1.0,2,6]heptan-3-amine hydrochloride-related compounds have been studied for their antiviral activities. For instance, derivatives of 4-homoisotwistane, a structurally related compound, have shown significant antiviral properties, suggesting the potential of tricyclic amine hydrochlorides in antiviral research (Aigami et al., 1976).

Organic Chemistry Applications

• Research in organic chemistry has explored the use of tricyclic compounds for the synthesis of complex, sp3-rich primary amine building blocks. Such research efforts demonstrate the compound's versatility in organic synthesis and its potential application in developing novel organic compounds (Harmata et al., 2021).

Synthesis of Energetic and Luminescent Precursors

• Derivatives of tricyclic compounds have been utilized in the synthesis of energetic and luminescent precursors to nitrogen-rich carbon nitrides. This application is significant in materials science, particularly in the development of new materials with unique optical and energetic properties (Miller et al., 2004).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.